Cas no 466-77-3 ((+)-Erythraline)

• Product Name: (+)-Erythraline
• CAS No: 466-77-3
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 331932
• PubChem ID: 12308897
• Update Time: 2024-02-29

(+)-Erythraline Chemical and Physical Properties

Names and Identifiers

• Erythrinan,1,2,6,7-tetradehydro-3-methoxy-15,16-[methylenebis(oxy)]-, (3b)-
• Erythraline
• J7P8WA50QO
• Erythralin
• Q27281318
• Erythrinan, 1,2,6,7-tetradehydro-3-methoxy-15,16-(methylenebis(oxy))-, (3beta)-
• SCHEMBL19584883
• CHEBI:196318
• 466-77-3
• NS00094137
• DTXSID001318135
• ERYTHRINAN, 1,2,6,7-TETRADEHYDRO-3-METHOXY-15,16-(METHYLENEBIS(OXY))-, (3.BETA.)-
• eritralin
• UNII-J7P8WA50QO
• (1S,19R)-19-methoxy-5,7-dioxa-13-azapentacyclo[11.7.0.01,16.02,10.04,8]icosa-2,4(8),9,15,17-pentaene
• (+)-Erythraline
• CHEMBL518262
• 19-methoxy-5,7-dioxa-13-azapentacyclo[11.7.0.0^{1,16}.0^{2,10}.0^{4,8}]icosa-2(10),3,8,15,17-pentaene

• Inchi： 1S/C18H19NO3/c1-20-14-3-2-13-5-7-19-6-4-12-8-16-17(22-11-21-16)9-15(12)18(13,19)10-14/h2-3,5,8-9,14H,4,6-7,10-11H2,1H3/t14-,18-/m0/s1
• InChI Key： TVOFUERNMZTYRM-KSSFIOAISA-N
• SMILES： O(C)[C@H]1C=CC2=CCN3CCC4C=C5C(=CC=4[C@@]32C1)OCO5

Computed Properties

• Exact Mass: 297.136
• Monoisotopic Mass: 297.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9
• XLogP3: 2

Experimental Properties

• Density: 1.33
• Melting Point: NA
• Boiling Point: 466.9°Cat760mmHg
• Flash Point: 143.5°C
• Refractive Index: 1.666
• LogP: 6.30
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(+)-Erythraline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Erythrina alkaloids Erythrinanes